Cas no 21606-04-2 (Methyl 3-Nitrophthalate)

• Product Name: Methyl 3-Nitrophthalate
• CAS No: 21606-04-2
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD00034781
• CID: 51819
• PubChem ID: 4399477
• Update Time: 2025-06-29

Methyl 3-Nitrophthalate Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxycarbonyl)-6-nitrobenzoic acid
• methyl 3-nitro-2-carboxyl benzoate
• 1-Methyl 3-nitrophthalate
• 1-Methyl-3-nitrophthalate
• 2-methoxycarbonyl-6-nitrobenzoic acid
• 2-Nitro-6-methoxycarbonyl benzoic acid
• 1,2-Benzenedicarboxylicacid,3-nitro-1-methylester
• 1-methyl hydrogen-3-nitrophthalate
• 1-methyl-2-hydrogen-3-nitrophthalate
• 3-nitro-2-Carboxyl methyl benzoate
• 3-NITRO-PHTHALIC ACID 1-METHYL ESTER
• 3-nitrophthalic acid mono ester
• 3-nitro-phthalic acid-1-methyl ester
• 3-Nitro-phthalsaeure-1-methylester
• BEN007
• methyl 2-carboxy-3-nitrobenzoate
• 3-Nitro-1,2-benzenedicarboxylic acid 1-methyl ester
• 2-Nitro-6-methoxycarbonyl benzoic acid
• 1,2-Benzenedicarboxylicacid, 3-nitro-1-methylester
• 2-methoxycarbonyl-6-nitro-benzoic Acid
• Jsp004386
• DJMQLZPEBHSABD-UHFFFAOYSA-N
• methyl 3-n
• AKOS002268896
• 2-(Methoxycarbonyl)-6-nitrobenzoicAcid
• MFCD00034781
• 3-Nitrophthalic acid 1-methyl ester
• DS-16336
• EN300-1626394
• FT-0656679
• 21606-04-2
• M2795
• SCHEMBL2598194
• DTXSID30402851
• SY025404
• CS-W013046
• AC-4830
• AM84761
• A4643
• 1,2-BENZENEDICARBOXYLIC ACID, 3-NITRO-1-METHYL ESTER
• 3-Nitro-1,2-Benzenedicarboxylic Acid Monomethyl Ester
• DB-049817
• Methyl 3-Nitrophthalate

• MDL： MFCD00034781
• Inchi： 1S/C9H7NO6/c1-16-9(13)5-3-2-4-6(10(14)15)7(5)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： DJMQLZPEBHSABD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 225.02700
• Monoisotopic Mass: 225.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 109

Experimental Properties

• Color/Form: Powder
• Density: 1.484
• Melting Point: 160.0 to 164.0 deg-C
• Boiling Point: 409.2°C at 760 mmHg
• Flash Point: 201.3±25.9 °C
• Refractive Index: 1.594
• PSA: 109.42000
• LogP: 1.60280

Methyl 3-Nitrophthalate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Additional information on Methyl 3-Nitrophthalate

Methyl 3-Nitrophthalate (CAS No. 21606-04-2): An Overview of Its Properties, Applications, and Recent Research

Methyl 3-Nitrophthalate (CAS No. 21606-04-2) is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound, also known as 3-Nitrophthalic acid methyl ester, is characterized by its unique chemical structure and properties, making it a valuable component in the fields of materials science, pharmaceuticals, and chemical synthesis.

The molecular formula of Methyl 3-Nitrophthalate is C₉H₇NO₄, and its molecular weight is approximately 189.15 g/mol. The compound features a phthalate backbone with a nitro group (-NO₂) and a methyl ester group (-COOCH₃) attached to the aromatic ring. This specific arrangement of functional groups imparts distinct physical and chemical properties to the molecule, which are crucial for its diverse applications.

In terms of physical properties, Methyl 3-Nitrophthalate is a white to off-white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. The compound exhibits a melting point in the range of 115-118°C, which can be useful for various thermal processes and material processing techniques.

The chemical reactivity of Methyl 3-Nitrophthalate is influenced by its functional groups. The nitro group can undergo reduction to form an amino group (-NH₂), which can be further modified through various chemical reactions such as acylation or alkylation. The methyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then participate in esterification or amide formation reactions. These properties make Methyl 3-Nitrophthalate a valuable intermediate in the synthesis of more complex molecules.

In the field of materials science, Methyl 3-Nitrophthalate has been explored for its potential use in the development of advanced materials with specific functional properties. Recent studies have focused on its application in the synthesis of conductive polymers and organic semiconductors. The presence of the nitro group can enhance the electronic properties of these materials, making them suitable for use in electronic devices such as organic field-effect transistors (OFETs) and organic photovoltaic cells (OPVs).

In pharmaceutical research, Methyl 3-Nitrophthalate has shown promise as a starting material for the synthesis of drug candidates with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and analgesic properties. A recent study published in the Journal of Medicinal Chemistry reported that certain derivatives of Methyl 3-Nitrophthalate exhibited significant anti-inflammatory activity in vitro and in vivo models, suggesting their potential as novel therapeutic agents.

Beyond its direct applications, Methyl 3-Nitrophthalate serves as an important building block in synthetic chemistry. Its versatility allows chemists to introduce various functional groups through selective reactions, enabling the creation of complex molecules with tailored properties. This makes it an essential reagent in academic research laboratories and industrial settings where custom synthesis is required.

Safety considerations are an important aspect when handling any chemical compound. While Methyl 3-Nitrophthalate is not classified as a hazardous substance under current regulations, it is advisable to follow standard safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is recommended to store the compound in a cool, dry place away from incompatible materials.

In conclusion, Methyl 3-Nitrophthalate (CAS No. 21606-04-2) is a multifaceted organic compound with a wide range of applications in materials science, pharmaceuticals, and synthetic chemistry. Its unique chemical structure and reactivity make it an invaluable component in various scientific and industrial processes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.